2-chloro-N-(3-methoxypropyl)nicotinamide
Overview
Description
2-Chloro-N-(3-methoxypropyl)nicotinamide is a chemical compound with the molecular formula C10H13ClN2O2 . It has an average mass of 228.675 Da and a mono-isotopic mass of 228.066559 Da .
Synthesis Analysis
There is a study that discusses the synthesis of nicotinamide derivatives . While it does not specifically mention 2-chloro-N-(3-methoxypropyl)nicotinamide, it does provide valuable insights into the synthesis of similar compounds. The compounds in the study were synthesized and characterized using spectral techniques (IR, 1 H-NMR, 13 C-NMR, and MS) .Physical And Chemical Properties Analysis
The predicted boiling point of 2-chloro-N-(3-methoxypropyl)nicotinamide is 391.2±37.0 °C, and its predicted density is 1.198±0.06 g/cm3 . The compound’s pKa is predicted to be 13.18±0.46 .Scientific Research Applications
Synthesis of Nicotinamide Derivatives
“2-chloro-N-(3-methoxypropyl)nicotinamide” is used in the synthesis of nicotinamide derivatives . These derivatives are synthesized and characterized using spectral techniques (IR, 1 H-NMR, 13 C-NMR, and MS) .
Computational Analyses
This compound is also used in computational analyses . The electronic properties of these compounds are examined using contour plots of frontier molecular orbital and molecular electrostatic potential (MEP) map of them .
Antibacterial Properties
The synthesized nicotinamide derivatives, including “2-chloro-N-(3-methoxypropyl)nicotinamide”, have been investigated for their antibacterial properties . In vitro antibacterial activity of the synthesized compounds are tested against Gram-positive bacteria S. aureus (ATCC 29,213), Methicillin-resistant Staphylococcus aureus (ATCC 43,300), Enterococcus faecalis (ATCC 29,212) and Gram-negative bacteria E. coli (ATCC 25,922), P. aeruginosa (ATCC 27,853), Klebsiella pneumoniae (ATCC 700,603) .
Antibiofilm Properties
In addition to antibacterial properties, these compounds also exhibit antibiofilm properties . Biofilms are a collective of one or more types of microorganisms that can grow on many different surfaces, and these compounds have shown effectiveness in inhibiting their growth .
Safety and Hazards
Mechanism of Action
Target of Action
2-Chloro-N-(3-methoxypropyl)nicotinamide is a derivative of nicotinamide, which is known as vitamin B3 and a component of nicotinamide adenine dinucleotide (NAD) . Nicotinamide and its derivatives have been investigated for a variety of biological applications
Mode of Action
Nicotinamide and its derivatives are known to have antibacterial, antimicrobial, antifungal, anti-hiv, and anti-pesticide properties .
Biochemical Pathways
As a derivative of nicotinamide, it may be involved in the same biochemical pathways as nicotinamide, which plays a crucial role in the nad/nadh and nadp/nadph systems, fundamental for numerous metabolic reactions .
Pharmacokinetics
The compound’s predicted properties include a boiling point of 3912±370 °C and a density of 1198±006 g/cm3 .
Result of Action
As a derivative of nicotinamide, it may share some of the effects of nicotinamide, which include antibacterial, antimicrobial, antifungal, anti-hiv, and anti-pesticide properties .
properties
IUPAC Name |
2-chloro-N-(3-methoxypropyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O2/c1-15-7-3-6-13-10(14)8-4-2-5-12-9(8)11/h2,4-5H,3,6-7H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFWDVJNSURSEIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)C1=C(N=CC=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101218534 |
Source
|
| Record name | 3-Pyridinecarboxamide, 2-chloro-N-(3-methoxypropyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101218534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
547706-96-7 |
Source
|
| Record name | 3-Pyridinecarboxamide, 2-chloro-N-(3-methoxypropyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=547706-96-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Pyridinecarboxamide, 2-chloro-N-(3-methoxypropyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101218534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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